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Compound of Interest

Benzyl 4-(bromomethyl)piperidine-
Compound Name:
1-carboxylate

Cat. No.: B112004

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for Benzyl
4-(bromomethyl)piperidine-1-carboxylate based on available data for structurally similar
compounds. A specific Safety Data Sheet (SDS) for this compound (CAS Number: 159275-17-
9) was not publicly available at the time of this writing. Therefore, all recommendations should
be considered as guidance, and a comprehensive risk assessment should be conducted by
qualified personnel before handling this chemical.

Introduction

Benzyl 4-(bromomethyl)piperidine-1-carboxylate is a heterocyclic organic compound that
serves as a versatile intermediate in the synthesis of various pharmaceutical and chemical
entities. Its structure, incorporating a bromomethyl group and a piperidine ring protected with a
carboxybenzyl (Cbz or Z) group, makes it a valuable building block in drug discovery and
development. The presence of the reactive bromomethyl group necessitates careful handling to
ensure the safety of laboratory personnel. This guide provides an in-depth overview of the
known and anticipated safety considerations, handling protocols, and emergency procedures
for Benzyl 4-(bromomethyl)piperidine-1-carboxylate.

Hazard Identification and Classification
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Based on the analysis of safety data for analogous compounds, Benzyl 4-
(bromomethyl)piperidine-1-carboxylate is anticipated to be a hazardous substance. The
primary hazards are associated with its reactivity as an alkylating agent and the general toxicity
profile of similar brominated organic molecules and piperidine derivatives.

Anticipated GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation

Specific Target Organ Toxicity - )
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3 S
o irritation
Tract Irritation)

Note: This classification is inferred from structurally related compounds and should be
confirmed with a substance-specific SDS.

Physical and Chemical Properties

While specific data for Benzyl 4-(bromomethyl)piperidine-1-carboxylate is limited, the
following table summarizes key physical and chemical properties based on available
information and predictions for closely related structures.
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Property Value Source/Analogue
Molecular Formula C14H18BrNO:2 Sigma-Aldrich
Molecular Weight 312.20 g/mol Manchester Organics
] ) ) General knowledge of similar
Appearance Likely a solid or oil
compounds

Expected to be soluble in

organic solvents like
Solubility dichloromethane, chloroform, General chemical principles

and ethyl acetate. Low

solubility in water.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and
ensure the stability of the compound.

Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is essential.
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Handling Procedures

» Ventilation: Always handle Benzyl 4-(bromomethyl)piperidine-1-carboxylate in a well-
ventilated area, preferably within a chemical fume hood.

Avoid Contact: Prevent all personal contact, including inhalation of dust or vapors and direct
contact with skin and eyes.[1][2]

Hygiene: Wash hands thoroughly with soap and water after handling.[2] Do not eat, drink, or
smoke in the laboratory.

Clothing: Wear appropriate protective clothing. Contaminated work clothes should be
laundered separately before reuse.[1]

Storage
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o Container: Keep the container tightly sealed when not in use.[3]
« Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials.

e Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and moisture.

Experimental Protocols: General Guidance

While specific experimental protocols for Benzyl 4-(bromomethyl)piperidine-1-carboxylate
are not readily available in the searched literature, general procedures for handling similar
reagents in organic synthesis can be adapted. The following provides a generalized workflow

for a substitution reaction.
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First-Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth
with water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[5]

Spill and Disposal Procedures

Spill Response
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Waste Disposal

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Arrange for disposal as special waste by a licensed disposal
company.[4]
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Toxicological Information

No specific toxicological data for Benzyl 4-(bromomethyl)piperidine-1-carboxylate was
found. The information below is based on the anticipated hazards of structurally similar
compounds.

o Acute Effects: Expected to be harmful if swallowed. May cause irritation to the skin, eyes,
and respiratory system upon contact or inhalation.

o Chronic Effects: The long-term toxicological properties have not been investigated. As with
many alkylating agents, prolonged or repeated exposure should be avoided.

Conclusion

Benzyl 4-(bromomethyl)piperidine-1-carboxylate is a valuable research chemical that
requires careful and informed handling. Due to the lack of a specific Safety Data Sheet, a
cautious approach based on the known hazards of similar compounds is paramount.
Researchers, scientists, and drug development professionals must utilize appropriate
engineering controls, personal protective equipment, and adhere to strict handling protocols to
ensure a safe working environment. A thorough risk assessment should always precede any
new experimental work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzyl 4-(bromomethyl)piperidine-1-carboxylate: A
Technical Guide to Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112004#benzyl-4-bromomethyl-piperidine-1-
carboxylate-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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